Cas no 23148-51-8 (6-(4-Chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile)

6-(4-Chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile structure
23148-51-8 structure
Product Name:6-(4-Chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
CAS No:23148-51-8
MF:C12H7ClN2O
MW:230.64978146553
MDL:MFCD00816753
CID:1413190
PubChem ID:2741320
Update Time:2025-04-20

6-(4-Chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 6-(4-chlorophenyl)-1,2-dihydro-2-oxo-
    • 6-(4-Chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
    • 3-cyano-6-(4-chlorophenyl)pyridine-2(1H)-one
    • 6-(4-chlorophenyl)-1,2-dihydro-2-oxo-3-Pyridinecarbonitrile
    • 3-Cyan-5-(p-chlorphenyl)-2-pyridon
    • 6-(4-chloro-phenyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
    • 6-(4-Chlorophenyl)-3-cyano-2-pyridone
    • 6-(p-Chlorphenyl)-3-cyan-2-pyridon
    • 6-(4-chlorophenyl)-2-oxo-1H-pyridine-3-carbonitrile
    • 6-(4-chlorophenyl)-2-hydroxypyridine-3-carbonitrile
    • Oprea1_079863
    • JZMASTOHXMIBJG-UHFFFAOYSA-N
    • STL373260
    • BBL028384
    • STL320541
    • SY045419
    • AK544236
    • BC4319025
    • ST51037080
    • AKOS015866994
    • Z839025974
    • EN300-235785
    • 9H-424S
    • DA-36825
    • C12H7ClN2O
    • AC2104
    • MFCD00202790
    • 23148-51-8
    • CS-0157544
    • AKOS010915938
    • 6-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
    • SCHEMBL11008749
    • YAA14851
    • 6-(4-Chlorophenyl)-2-hydroxypyridine-3-carbonitrile, AldrichCPR
    • F2130-0160
    • MDL: MFCD00816753
    • Inchi: 1S/C12H7ClN2O/c13-10-4-1-8(2-5-10)11-6-3-9(7-14)12(16)15-11/h1-6H,(H,15,16)
    • InChI Key: JZMASTOHXMIBJG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CC=C(C#N)C(N1)=O

Computed Properties

  • Exact Mass: 230.02500
  • Monoisotopic Mass: 230.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.9
  • XLogP3: 2.4

Experimental Properties

  • Boiling Point: 458.6℃ at 760 mmHg
  • PSA: 56.65000
  • LogP: 2.56698

6-(4-Chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319
  • Warning Statement: P305+P351+P338
  • Storage Condition:Sealed in dry,Room Temperature

6-(4-Chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Pricemore >>

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